molecular formula C13H11F3O3 B8501044 7-Methoxy-2-(2,2,2-trifluoracetyl)-1-tetralone

7-Methoxy-2-(2,2,2-trifluoracetyl)-1-tetralone

Cat. No.: B8501044
M. Wt: 272.22 g/mol
InChI Key: XNMAOEWGEUTYLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-2-(2,2,2-trifluoracetyl)-1-tetralone is a useful research compound. Its molecular formula is C13H11F3O3 and its molecular weight is 272.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11F3O3

Molecular Weight

272.22 g/mol

IUPAC Name

7-methoxy-2-(2,2,2-trifluoroacetyl)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C13H11F3O3/c1-19-8-4-2-7-3-5-9(11(17)10(7)6-8)12(18)13(14,15)16/h2,4,6,9H,3,5H2,1H3

InChI Key

XNMAOEWGEUTYLM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(CCC(C2=O)C(=O)C(F)(F)F)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-methoxy-1-tetralone (7.8 g), ethyl trifluoroacetate (6 ml), sodium hydride (80% dispersion in mineral oil, 1.8 g) and tetrahydrofuran (75 ml) was stirred under reflux for 2 h under an atmosphere of argon. The cooled reaction mixture was treated with 20% acetic acid solution (250 ml) and the mixture was extracted twice with ethyl acetate. The extracts were combined, dried and evaporated to dryness under reduced pressure, and the residue was recrystallised from ethanol to give 7-methoxy-2-(2,2,2-trifluoracetyl)-1-tetralone, m.p. 89°-90°.
Quantity
7.8 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step Two

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